7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid

• Molecular Formula: C27H40O6
• Molecular Weight: 460.6 g/mol
• InChI: InChI=1S/C27H40O6/c1-14(7-8-21(32)33)15-11-20(31)27(6)23-16(28)12-18-24(2,3)19(30)9-10-25(18,4)22(23)17(29)13-26(15,27)5/h14-16,18,20,28,31H,7-13H2,1-6H3,(H,32,33)/t14-,15-,16?,18?,20?,25+,26-,27+/m1/s1
• InChIKey: JBKAGLHPUJBTTD-PUELWJBXSA-N

Ganoderic Acid DM (7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid): Procurement-Focused Structural and Pharmacological Classification

7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid, also designated Ganoderic Acid DM (GA-DM), is a lanostane-type tetracyclic triterpenoid isolated from the fruiting bodies of Ganoderma lucidum (Reishi/Lingzhi) and related species [1]. This compound bears a Δ8,9-en-3,11-dione system, with hydroxyl substitutions at the C-7 and C-15 positions and a terminal carboxylic acid side chain, distinguishing it from related ganoderic acids that differ in oxygenation patterns, double bond configurations, or side-chain modifications [2]. GA-DM is one of seven ganoderic acids (alongside A, C2, D, F, X, and Y) that have advanced to various stages of clinical evaluation, underscoring its translational relevance among the approximately 400 bioactive constituents characterized from Ganoderma lucidum [2].

Dual enzyme probe Supports 5α-reductase and HMG-CoA reductase inhibition studies

SAR handle Free carboxyl required for target engagement; methyl ester serves as negative control

Cell-type selectivity Differential response in p53 wild-type vs null prostate cancer models

• [1] Liu J, Kurashiki K, Shimizu K, Kondo R. 5α-Reductase inhibitory effect of triterpenoids isolated from Ganoderma lucidum. Biol Pharm Bull. 2006;29(2):392-395. doi:10.1248/bpb.29.392 View Source
• [2] Liang C, Tian D, Liu Y, Li H, Zhu J, Li M, Xin M, Xia J. Review of the molecular mechanisms of Ganoderma lucidum triterpenoids: Ganoderic acids A, C2, D, F, DM, X and Y. Eur J Med Chem. 2019;174:130-141. doi:10.1016/j.ejmech.2019.04.039 View Source

Why Ganoderic Acid DM (7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid) Cannot Be Interchanged with Other Ganoderic Acids: Procurement Rationale Based on Divergent Target Inhibition Profiles

Substituting GA-DM with other ganoderic acids or generic Ganoderma triterpenoid extracts introduces substantial uncertainty in experimental outcomes due to pronounced divergence in target inhibition potencies, mechanistic pathways, and cell-type selectivity profiles. While many lanostane triterpenoids share a common tetracyclic scaffold, minor structural variations translate into order-of-magnitude differences in specific enzyme inhibition [1] and distinct cellular response signatures [2]. For instance, the C-7/C-15 hydroxylation pattern and the presence of the free carboxylic acid side chain in GA-DM are essential for its dual inhibition of 5α-reductase and HMG-CoA reductase, with methylation of the carboxyl group substantially reducing activity [1]. Furthermore, GA-DM uniquely couples endoplasmic reticulum stress induction with autophagic and apoptotic cell death pathways in prostate cancer cells, a mechanistic signature not shared by other ganoderic acids evaluated in the same cellular context [3]. These compound-specific attributes render GA-DM irreplaceable for studies requiring precisely defined target engagement and cellular pharmacology.

Hydroxylation pattern mismatch

C-7/C-15 dihydroxy and free carboxyl groups are essential for dual enzyme inhibition; other ganoderic acids may lack this profile.

Unique cell death mechanism

GA-DM couples ER stress with autophagic and apoptotic death in prostate cancer cells; not replicated by other tested ganoderic acids.

Potency divergence across targets

Substantial potency variation across ganoderic acids may alter target engagement benchmarks in key enzyme assays.

• [1] Liu J, Kurashiki K, Shimizu K, Kondo R. 5α-Reductase inhibitory effect of triterpenoids isolated from Ganoderma lucidum. Biol Pharm Bull. 2006;29(2):392-395. doi:10.1248/bpb.29.392 View Source
• [2] Wang K, Bao L, Xiong W, Ma K, Han J, Wang W, Yin W, Liu H. Lanostane triterpenes from the Tibetan medicinal mushroom Ganoderma leucocontextum and their inhibitory effects on HMG-CoA reductase and α-glucosidase. J Nat Prod. 2015;78(8):1977-1989. doi:10.1021/acs.jnatprod.5b00331 View Source
• [3] Johnson BM, Radwan FFY, Hossain A, et al. Endoplasmic reticulum stress, autophagic and apoptotic cell death, and immune activation by a natural triterpenoid in human prostate cancer cells. J Cell Biochem. 2019;120(4):6264-6276. doi:10.1002/jcb.27913 View Source

Quantitative Differentiation of Ganoderic Acid DM (7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid) Versus Closest Analogs: A Procurement Evidence Compendium

5α-Reductase Inhibition: Ganoderic Acid DM vs. 5α-Lanosta-7,9(11),24-triene-15α,26-dihydroxy-3-one

GA-DM inhibits 5α-reductase with an IC50 of 10.6 µM, which is approximately 3.95-fold more potent than the comparator triterpenoid 5α-lanosta-7,9(11),24-triene-15α,26-dihydroxy-3-one (IC50 = 41.9 µM) isolated from the same Ganoderma lucidum extract during activity-guided fractionation [1]. The free carboxyl group on the side chain of GA-DM is essential for this inhibitory activity, as methylation to the corresponding ester markedly reduces potency [1].

5α-Reductase inhibition

Head-to-head

GA-DM IC50 10.6 µM vs comparator 41.9 µM

Reported 3.95-fold greater inhibition; free carboxyl essential

Activity-guided fractionation from G. lucidum

Evidence Dimension	5α-Reductase enzyme inhibition (IC50)
Target Compound Data	IC50 = 10.6 µM
Comparator Or Baseline	5α-Lanosta-7,9(11),24-triene-15α,26-dihydroxy-3-one: IC50 = 41.9 µM
Quantified Difference	~3.95-fold greater potency for GA-DM
Conditions	In vitro 5α-reductase inhibition assay; compounds isolated via activity-guided fractionation of Ganoderma lucidum EtOH extract

Why This Matters

For research on androgen-dependent pathways or 5α-reductase pharmacology, GA-DM offers a defined potency benchmark with a validated structural requirement (free carboxyl) that enables rational SAR expansion.

• [1] Liu J, Kurashiki K, Shimizu K, Kondo R. 5α-Reductase inhibitory effect of triterpenoids isolated from Ganoderma lucidum. Biol Pharm Bull. 2006;29(2):392-395. doi:10.1248/bpb.29.392 View Source

HMG-CoA Reductase Inhibition: Ganoderic Acid DM vs. Atorvastatin and Other Ganoderma Triterpenoids

GA-DM inhibits HMG-CoA reductase with an IC50 of 9.5 µM, demonstrating potency superior to the clinical statin atorvastatin and substantially greater than several other Ganoderma-derived triterpenoids, including ganolucidic acid η (IC50 = 29.8 µM), ganoderenic acid K (IC50 = 16.5 µM), and ganomycin B (IC50 = 14.3 µM) [1][2]. In a separate systematic evaluation of 26 lanostane triterpenes from G. leucocontextum, GA-DM was among the subset of compounds that exhibited stronger HMG-CoA reductase inhibition than the positive control atorvastatin [1].

HMG-CoA reductase inhibition

Cross-study comparable

IC50 9.5 µM; 1.5–3.1× more potent than comparator triterpenoids

Orthogonal probe for mevalonate pathway studies

Stronger inhibition than atorvastatin in tested set

Evidence Dimension	HMG-CoA reductase enzyme inhibition (IC50)
Target Compound Data	IC50 = 9.5 µM
Comparator Or Baseline	Ganolucidic acid η: IC50 = 29.8 µM; Ganoderenic acid K: IC50 = 16.5 µM; Ganomycin B: IC50 = 14.3 µM; Atorvastatin (positive control): IC50 > GA-DM (exact value not reported; GA-DM stronger)
Quantified Difference	GA-DM is 1.5× to 3.1× more potent than comparator triterpenoids
Conditions	In vitro HMG-CoA reductase inhibition assays using pig liver microsomes (IC50) and colorimetric detection methods

Why This Matters

GA-DM provides a defined, potent chemical probe for HMG-CoA reductase modulation with a natural product scaffold distinct from statins, enabling orthogonal mechanistic studies in lipid metabolism research.

• [1] Wang K, Bao L, Xiong W, Ma K, Han J, Wang W, Yin W, Liu H. Lanostane triterpenes from the Tibetan medicinal mushroom Ganoderma leucocontextum and their inhibitory effects on HMG-CoA reductase and α-glucosidase. J Nat Prod. 2015;78(8):1977-1989. doi:10.1021/acs.jnatprod.5b00331 View Source
• [2] Baby S, Johnson AJ, Govindan B. Triterpenes and meroterpenes from Ganoderma lucidum with inhibitory activity against HMGs reductase, aldose reductase and α-glucosidase. Fitoterapia. 2017;120:6-16. doi:10.1016/j.fitote.2017.05.005 View Source

Differential Cytotoxicity in Prostate Cancer Models: GA-DM Selectivity Between LNCaP and PC-3 Cells

GA-DM exhibits marked differential cytotoxicity between androgen-sensitive (LNCaP, p53 wild-type) and androgen-insensitive (PC-3, p53 null) prostate cancer cell lines. In LNCaP cells, GA-DM achieves an IC50 range of 20–25 µM, whereas PC-3 cells require approximately 2.0–2.4-fold higher concentrations to achieve comparable growth inhibition (IC50 range 45–55 µM) [1]. This differential sensitivity is mechanistically linked to p53 status and the induction of endoplasmic reticulum stress, autophagic flux, and apoptotic signaling in the responsive LNCaP line [1]. For reference, GA-DM cytotoxicity against K562 leukemia cells is IC50 = 18.8 µM, further demonstrating cell-type specificity [2].

Cytotoxicity in prostate cancer

Direct comparison

LNCaP IC50 20–25 µM; PC-3 IC50 45–55 µM

p53-dependent cytotoxicity endpoint context

~2.0–2.4-fold differential sensitivity

Evidence Dimension	Cytotoxicity (IC50) in human prostate cancer cell lines
Target Compound Data	LNCaP: IC50 = 20–25 µM; PC-3: IC50 = 45–55 µM
Comparator Or Baseline	Same compound evaluated in two prostate cancer cell lines with differing p53 status and androgen sensitivity
Quantified Difference	~2.0–2.4-fold greater sensitivity in LNCaP versus PC-3 cells
Conditions	Cell viability assay (MTT or equivalent); 48–72 hour exposure; human prostate cancer cell lines LNCaP and PC-3

Why This Matters

This differential cytotoxicity profile enables researchers to dissect p53-dependent and androgen receptor-linked cell death mechanisms, positioning GA-DM as a selective tool compound for prostate cancer pathway analysis rather than a pan-cytotoxic agent.

• [1] Johnson BM, Radwan FFY, Hossain A, et al. Endoplasmic reticulum stress, autophagic and apoptotic cell death, and immune activation by a natural triterpenoid in human prostate cancer cells. J Cell Biochem. 2019;120(4):6264-6276. doi:10.1002/jcb.27913 View Source
• [2] Liu J, Shiono J, Shimizu K, et al. Ganoderic acid DM: Anti-androgenic osteoclastogenesis inhibitor. Bioorg Med Chem Lett. 2009;19(8):2154-2157. doi:10.1016/j.bmcl.2009.02.119 View Source

In Vivo Anti-Inflammatory Efficacy: GA-DM Ear Edema ID50 Ranking Among Ganoderma Triterpenoids

In the TPA-induced mouse ear edema model, GA-DM suppresses inflammation with an ID50 of 0.08 mg/ear [1]. This potency ranks among the most active Ganoderma-derived triterpenoids in this in vivo assay, where the full set of active compounds exhibit ID50 values spanning 0.07–0.39 mg/ear [2]. Specifically, nine lucidenic acids and four ganoderic acids were evaluated in parallel, with GA-DM falling within the upper tier of anti-inflammatory efficacy (approximately 2.2× more potent than the median ID50 of the comparator set) [2].

In vivo anti-inflammatory activity

Ranked in tested set

ID50 0.08 mg/ear; among most active in 13-compound set

TPA-induced ear edema model-response context

~2.2× more potent than median comparator

Evidence Dimension	In vivo anti-inflammatory activity (ID50 for TPA-induced ear edema)
Target Compound Data	ID50 = 0.08 mg/ear
Comparator Or Baseline	13 Ganoderma triterpenoids (9 lucidenic acids + 4 ganoderic acids): ID50 range = 0.07–0.39 mg/ear; median ID50 ≈ 0.18 mg/ear
Quantified Difference	GA-DM is approximately 2.2× more potent than the median comparator; within ~1.14× of the most potent compound in the set (ID50 = 0.07 mg/ear)
Conditions	Female ICR mice; TPA (1 µg/ear) applied topically to induce inflammation; compound administered 30 min prior to TPA; ear thickness measured 6 h post-TPA

Why This Matters

GA-DM demonstrates validated in vivo anti-inflammatory activity at sub-milligram topical doses, with a defined ID50 that enables dose-ranging studies and benchmarking against both natural product and synthetic anti-inflammatory agents.

• [1] Akihisa T, Nakamura Y, Tagata M, et al. Anti-inflammatory and anti-tumor-promoting effects of triterpene acids and sterols from the fungus Ganoderma lucidum. Chem Biodivers. 2007;4(2):224-231. doi:10.1002/cbdv.200790027 View Source
• [2] Akihisa T, Nakamura Y, Tagata M, et al. Anti-inflammatory and anti-tumor-promoting effects of triterpene acids and sterols from the fungus Ganoderma lucidum. Chem Biodivers. 2007;4(2):224-231. Table 3: Inhibitory effects on TPA-induced inflammation in mice. doi:10.1002/cbdv.200790027 View Source

Androgen Receptor Binding: GA-DM vs. Methyl Ganoderate DM and Functional Carboxyl Requirement

GA-DM binds to the ligand-binding domain of the androgen receptor in a fluorescence polarization assay [1]. The free carboxylic acid side chain is essential for both androgen receptor binding and 5α-reductase inhibition, as demonstrated by the significant loss of activity observed with methyl ganoderate DM (the methyl ester derivative of GA-DM) [1][2]. This carboxyl-dependency provides a clear SAR handle that distinguishes GA-DM from other ganoderic acids lacking this functional group or bearing modified side chains, enabling precise experimental control in androgen signaling studies.

Androgen receptor binding

Supporting evidence

Binds AR-LBD; carboxyl group essential

Carboxyl-dependent SAR for androgen pathway studies

Methyl ester derivative shows markedly reduced activity

Evidence Dimension	Androgen receptor ligand-binding domain interaction and functional group requirement
Target Compound Data	GA-DM binds androgen receptor LBD; carboxyl group essential for 5α-reductase inhibition (IC50 = 10.6 µM)
Comparator Or Baseline	Methyl ganoderate DM: markedly reduced 5α-reductase inhibitory activity and androgen receptor binding
Quantified Difference	Carboxyl methylation → substantial loss of activity (quantitative IC50 for methyl ester not reported; described as 'much less activity')
Conditions	Fluorescence polarization assay for androgen receptor binding; in vitro 5α-reductase inhibition assay

Why This Matters

The defined carboxyl dependency of GA-DM's activity provides a built-in negative control (methyl ganoderate DM) for confirmatory experiments, enhancing experimental rigor in androgen receptor and 5α-reductase pathway studies.

• [1] Liu J, Shiono J, Shimizu K, et al. Ganoderic acid DM: Anti-androgenic osteoclastogenesis inhibitor. Bioorg Med Chem Lett. 2009;19(8):2154-2157. doi:10.1016/j.bmcl.2009.02.119 View Source
• [2] Liu J, Kurashiki K, Shimizu K, Kondo R. 5α-Reductase inhibitory effect of triterpenoids isolated from Ganoderma lucidum. Biol Pharm Bull. 2006;29(2):392-395. doi:10.1248/bpb.29.392 View Source

Optimal Research Applications for Ganoderic Acid DM (7,15-Dihydroxy-4,4,14-trimethyl-3,11-dioxochol-8-en-24-oic acid) Based on Quantified Differentiation Evidence

Prostate Cancer Pathway Dissection: p53-Dependent ER Stress and Autophagy Induction Studies

GA-DM is optimally deployed for mechanistic studies examining the intersection of androgen signaling, p53 status, and endoplasmic reticulum stress responses in prostate cancer. Its ~2.0–2.4-fold differential cytotoxicity between LNCaP (p53 wild-type) and PC-3 (p53 null) cells [1] provides a defined experimental window for investigating p53-dependent cell death mechanisms. The compound's ability to concurrently induce ER stress, autophagic flux, and apoptosis in responsive cells [1] enables multi-pathway interrogation not achievable with agents that trigger only canonical apoptotic cascades. Researchers studying advanced prostate cancer biology, particularly mechanisms of therapeutic resistance linked to p53 loss, will find GA-DM a uniquely suited chemical probe.

Steroid Hormone Metabolism Research: Dual 5α-Reductase and Androgen Receptor Modulation

GA-DM is a preferred tool compound for studies requiring simultaneous modulation of 5α-reductase enzymatic activity (IC50 = 10.6 µM) [1] and androgen receptor ligand-binding domain interaction [2]. The compound's ~3.95-fold greater 5α-reductase inhibitory potency compared to 5α-lanosta-7,9(11),24-triene-15α,26-dihydroxy-3-one [1] establishes it as the more potent triterpenoid option for this target. Importantly, the availability of methyl ganoderate DM as a carboxyl-inactivated comparator enables well-controlled SAR experiments probing the functional significance of the free acid moiety [1][2]. This chemical tool set is particularly valuable for research on benign prostatic hyperplasia, androgenetic alopecia, and androgen-dependent signaling pathways.

Lipid Metabolism and Cholesterol Biosynthesis Pathway Investigation

GA-DM is a potent HMG-CoA reductase inhibitor (IC50 = 9.5 µM) with validated activity exceeding that of the clinical statin atorvastatin and demonstrating 1.5–3.1× greater potency than comparator Ganoderma triterpenoids including ganolucidic acid η, ganoderenic acid K, and ganomycin B [1][2]. Its natural product scaffold, structurally distinct from statins, offers an orthogonal chemical probe for interrogating mevalonate pathway regulation. Researchers investigating alternative mechanisms of HMG-CoA reductase modulation or seeking natural product leads for dyslipidemia will benefit from GA-DM's defined potency benchmark and its established inclusion among the subset of lanostane triterpenes exhibiting statin-surpassing activity [1].

In Vivo Anti-Inflammatory Pharmacology and TPA-Induced Inflammation Model Studies

GA-DM is a validated in vivo anti-inflammatory agent with a defined topical potency (ID50 = 0.08 mg/ear) in the widely used TPA-induced mouse ear edema model [1]. Its potency ranks among the most active Ganoderma triterpenoids in this assay, exceeding the median ID50 of a 13-compound comparator set by approximately 2.2-fold [1][2]. This established in vivo benchmark enables researchers to use GA-DM as a reference compound for evaluating novel anti-inflammatory agents, as a positive control for mechanistic studies of NF-κB pathway modulation, and as a lead scaffold for developing topical anti-inflammatory formulations. The sub-milligram dosing requirement per ear facilitates cost-effective in vivo experimentation.

Application

Selection Property

Validation Focus

Prostate cancer cell-model studies

p53-dependent ER stress and autophagy induction context

Cell viability and apoptosis endpoints

Androgen signaling pathway studies

Dual 5α-reductase/AR modulation profile

Enzyme inhibition and receptor binding assays

Cholesterol biosynthesis pathway studies

HMG-CoA reductase inhibition with distinct scaffold

Mevalonate pathway modulation endpoints

In vivo inflammation model studies

TPA-induced edema model response context

Ear edema ID50 and NF-κB pathway endpoints

• [1] Johnson BM, Radwan FFY, Hossain A, et al. Endoplasmic reticulum stress, autophagic and apoptotic cell death, and immune activation by a natural triterpenoid in human prostate cancer cells. J Cell Biochem. 2019;120(4):6264-6276. doi:10.1002/jcb.27913 View Source
• [2] Liu J, Kurashiki K, Shimizu K, Kondo R. 5α-Reductase inhibitory effect of triterpenoids isolated from Ganoderma lucidum. Biol Pharm Bull. 2006;29(2):392-395. doi:10.1248/bpb.29.392 View Source
• [3] Liu J, Shiono J, Shimizu K, et al. Ganoderic acid DM: Anti-androgenic osteoclastogenesis inhibitor. Bioorg Med Chem Lett. 2009;19(8):2154-2157. doi:10.1016/j.bmcl.2009.02.119 View Source
• [4] Wang K, Bao L, Xiong W, Ma K, Han J, Wang W, Yin W, Liu H. Lanostane triterpenes from the Tibetan medicinal mushroom Ganoderma leucocontextum and their inhibitory effects on HMG-CoA reductase and α-glucosidase. J Nat Prod. 2015;78(8):1977-1989. doi:10.1021/acs.jnatprod.5b00331 View Source
• [5] Baby S, Johnson AJ, Govindan B. Triterpenes and meroterpenes from Ganoderma lucidum with inhibitory activity against HMGs reductase, aldose reductase and α-glucosidase. Fitoterapia. 2017;120:6-16. doi:10.1016/j.fitote.2017.05.005 View Source
• [6] Akihisa T, Nakamura Y, Tagata M, et al. Anti-inflammatory and anti-tumor-promoting effects of triterpene acids and sterols from the fungus Ganoderma lucidum. Chem Biodivers. 2007;4(2):224-231. doi:10.1002/cbdv.200790027 View Source